Cas no 89393-40-8 (Benzoic acid, 2-butyl-3-(hydroxymethyl)-)

• Product Name: Benzoic acid, 2-butyl-3-(hydroxymethyl)-
• CAS No: 89393-40-8
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 602279
• PubChem ID: 13198603
• Update Time: 2025-04-19

Benzoic acid, 2-butyl-3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-butyl-3-(hydroxymethyl)-
• 2-butyl-3-(hydroxymethyl)benzoic acid
• DTXSID20526712
• 89393-40-8

• Inchi： 1S/C12H16O3/c1-2-3-6-10-9(8-13)5-4-7-11(10)12(14)15/h4-5,7,13H,2-3,6,8H2,1H3,(H,14,15)
• InChI Key： KZILAVXKVXCJEF-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C(=O)O)C=1CCCC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų